Cas no 1499130-14-1 (6-(Sulfanylmethyl)-3,4-dihydro-2h-1,4-benzoxazin-3-one)

• Product Name: 6-(Sulfanylmethyl)-3,4-dihydro-2h-1,4-benzoxazin-3-one
• CAS No: 1499130-14-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 5711924
• PubChem ID: 83531287
• Update Time: 2025-10-30

6-(Sulfanylmethyl)-3,4-dihydro-2h-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 1499130-14-1
• EN300-1288892
• 6-(SULFANYLMETHYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• 2H-1,4-Benzoxazin-3(4H)-one, 6-(mercaptomethyl)-
• 6-(Sulfanylmethyl)-3,4-dihydro-2h-1,4-benzoxazin-3-one

• Inchi： 1S/C9H9NO2S/c11-9-4-12-8-2-1-6(5-13)3-7(8)10-9/h1-3,13H,4-5H2,(H,10,11)
• InChI Key： FUUQBPIIMVPDBR-UHFFFAOYSA-N
• SMILES： SCC1C=CC2=C(C=1)NC(CO2)=O

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 414.9±45.0 °C(Predicted)
• pka: 9.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-(Sulfanylmethyl)-3,4-dihydro-2h-1,4-benzoxazin-3-one

Introduction to 6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1499130-14-1)

6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one, identified by its Chemical Abstracts Service (CAS) number 1499130-14-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazinone class, a structural motif known for its diverse biological activities. The presence of a sulfanylmethyl group in its molecular structure imparts unique reactivity and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one consists of a fused ring system comprising a benzene ring and an oxygen-containing heterocycle. This structural configuration is typical of many bioactive molecules and suggests potential interactions with biological targets such as enzymes and receptors. The sulfanylmethyl substituent, in particular, is a key feature that may contribute to its pharmacological effects by participating in hydrogen bonding or forming disulfide bridges with biological molecules.

In recent years, there has been growing interest in benzoxazinone derivatives due to their reported antimicrobial, anti-inflammatory, and anticancer properties. Several studies have demonstrated the ability of these compounds to modulate key cellular pathways involved in disease progression. For instance, research has indicated that certain benzoxazinones can inhibit the activity of enzymes such as topoisomerases and kinases, which are critical for cancer cell proliferation. Additionally, the sulfanylmethyl group may enhance the solubility and bioavailability of the compound, facilitating its absorption and distribution within the body.

One of the most compelling aspects of 6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this compound interacts with specific biological targets. These interactions can then be optimized to improve potency and selectivity. The sulfanylmethyl group provides a versatile handle for chemical modifications, allowing chemists to fine-tune the pharmacokinetic properties of the molecule.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex benzoxazinone derivatives like 6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired heterocyclic core. Furthermore, green chemistry principles have been incorporated into synthetic protocols to minimize waste and improve sustainability. These developments not only enhance the accessibility of the compound but also align with global efforts to promote environmentally responsible chemical synthesis.

The pharmacological profile of 6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is still under active investigation. Preliminary studies have suggested that it may exhibit cytotoxic effects against certain cancer cell lines by inducing apoptosis or inhibiting cell cycle progression. Additionally, its anti-inflammatory potential has been explored in models of acute and chronic inflammation. The sulfanylmethyl group may play a crucial role in these effects by modulating redox signaling pathways or interacting with inflammatory mediators.

In vitro and in vivo studies are essential for validating the therapeutic potential of 6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one. Animal models provide valuable insights into its efficacy and safety profiles before human trials can be initiated. These studies will help determine optimal dosing regimens and identify any potential side effects associated with long-term use. The compound's unique structural features make it an attractive candidate for further development into a novel therapeutic agent.

The future direction of research on 6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one will likely focus on elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic effects and inform the design of next-generation derivatives with improved properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate laboratory findings into clinical applications.

As our understanding of disease mechanisms continues to evolve, compounds like 6-(Sulfanylmethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one hold promise for addressing unmet medical needs. Their unique structural features and reported biological activities make them valuable tools for drug discovery and development. With continued research and innovation, these compounds may contribute to significant advancements in healthcare.